Cas no 141211-32-7 (1H-Benzimidazol-2-amine, 1-hexyl-)

1H-Benzimidazol-2-amine, 1-hexyl- structure
141211-32-7 structure
Product Name:1H-Benzimidazol-2-amine, 1-hexyl-
CAS No:141211-32-7
MF:C13H19N3
MW:217.310062646866
CID:1303265
PubChem ID:15034539
Update Time:2025-04-20

1H-Benzimidazol-2-amine, 1-hexyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazol-2-amine, 1-hexyl-
    • 1-hexylbenzimidazol-2-amine
    • 1-hexyl-2-aminobenzimidazole
    • 141211-32-7
    • DTXSID00567284
    • AKOS013502673
    • SCHEMBL16512992
    • 1-Hexyl-1H-benzimidazol-2-amine
    • BDBM50056696
    • CHEMBL2270741
    • Inchi: 1S/C13H19N3/c1-2-3-4-7-10-16-12-9-6-5-8-11(12)15-13(16)14/h5-6,8-9H,2-4,7,10H2,1H3,(H2,14,15)
    • InChI Key: DAUBVHYSFXTNAX-UHFFFAOYSA-N
    • SMILES: N1(C(N)=NC2C=CC=CC1=2)CCCCCC

Computed Properties

  • Exact Mass: 217.15807
  • Monoisotopic Mass: 217.157897619g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • PSA: 43.84
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